N-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-3-(2-phenoxyethoxy)aniline

• IUPAC Name: N-[2-(4-chloro-3,5-dimethylphenoxy)ethyl]-3-(2-phenoxyethoxy)aniline
• InChI: InChI=1S/C24H26ClNO3/c1-18-15-23(16-19(2)24(18)25)27-12-11-26-20-7-6-10-22(17-20)29-14-13-28-21-8-4-3-5-9-21/h3-10,15-17,26H,11-14H2,1-2H3
• InChI Key: BNJLDFATUWUEMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)OCCNC2=CC(=CC=C2)OCCOC3=CC=CC=C3
• Molecular Formula: C24H26ClNO3
• Molecular Weight: 411.9 g/mol

Description

N-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-3-(2-phenoxyethoxy)aniline is a chemical compound with the molecular formula C24H26ClNO3 and a molecular weight of 411.92. It is used for proteomics research.

Physical And Chemical Properties Analysis

The physical and chemical properties of N-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-3-(2-phenoxyethoxy)aniline are not fully detailed in the search results. The molecular weight is 411.92, and it is recommended to be stored at room temperature.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques and Applications : One study focused on the synthesis of similar compounds like 2-Chloro-4-aminophenol from 3,4-dichloronitrobenzene, demonstrating the process of high-pressure hydrolysis and reduction, which might be relevant to synthesizing N-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-3-(2-phenoxyethoxy)aniline. This method was noted for its high yield and minimal environmental impact (Wen Zi-qiang, 2007).

• Structural and Vibrational Analysis : Infrared spectroscopic studies and theoretical calculations were performed on N-(2-phenoxyethyl)aniline and its derivatives. These studies provide insight into the vibrational, geometrical, and electronic properties of these compounds, which are structurally similar to the chemical (Mirta Finazzi et al., 2003).

• Photometric Applications : N-ethyl-N-(2-hydroxy-3-sulfopropyl) aniline derivatives, closely related to N-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-3-(2-phenoxyethoxy)aniline, have been synthesized for use as water-soluble hydrogen donors in photometric determination of hydrogen peroxide. This implies potential applications in analytical chemistry and environmental testing (Katsumi Tamaoku et al., 1982).

Potential Biological Applications

• Biotransformation Studies : A study identified various modified anilines in ethyl acetate extract from hydrolysed urine of rats, which had been injected with a carcinogenic compound. This research suggests the potential of similar anilines, like N-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-3-(2-phenoxyethoxy)aniline, in studying biotransformation processes, which can be crucial in pharmacology and toxicology (G. Kolar & J. Schlesiger, 1975).

• Antibacterial and Enzyme Inhibition Studies : Azomethine compounds, structurally similar to N-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-3-(2-phenoxyethoxy)aniline, have shown biological activities. Specific derivatives were synthesized and evaluated for antibacterial and anti-enzymatic activities, indicating potential applications in medical research and drug development (Aziz‐ur‐Rehman et al., 2014).

Potential Industrial Applications

• Polymer Synthesis : A novel monomer closely related to N-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-3-(2-phenoxyethoxy)aniline was synthesized and used in the electrochemical synthesis of a polymer. This polymer demonstrated potential as a counter electrode in dye-sensitized solar cells, indicating the scope of such compounds in material science and renewable energy applications (Leyla Shahhosseini et al., 2016).

Future Directions

The future directions or potential applications for N-[2-(4-Chloro-3,5-dimethylphenoxy)ethyl]-3-(2-phenoxyethoxy)aniline are not specified in the search results. As it is used in proteomics research, it may have potential for further applications in this field.